Cas no 1072946-60-1 (1-(4-Carboxybutyl)indole-5-boronic Acid)

• Product Name: 1-(4-Carboxybutyl)indole-5-boronic Acid
• CAS No: 1072946-60-1
• MF: C₁₃H₁₆BNO₄
• MW: 261.081443786621
• MDL: MFCD11053846
• CID: 856840
• Update Time: 2025-10-29

1-(4-Carboxybutyl)indole-5-boronic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-Borono-1H-indol-1-yl)pentanoic acid
• 1-(4-CARBOXYBUTYL)INDOLE-5-BORONIC ACID
• 5-(5-boronoindol-1-yl)pentanoic acid
• 1-(4-Carboxybutyl)indole-5-boronic Acid

• MDL： MFCD11053846
• Inchi： 1S/C13H16BNO4/c16-13(17)3-1-2-7-15-8-6-10-9-11(14(18)19)4-5-12(10)15/h4-6,8-9,18-19H,1-3,7H2,(H,16,17)
• InChI Key： WAVUJDADJNKCDA-UHFFFAOYSA-N
• SMILES： OC(CCCCN1C=CC2C=C(B(O)O)C=CC1=2)=O

Computed Properties

• Exact Mass: 261.11700
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6

Experimental Properties

• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.47 g/l) (25 º C),
• PSA: 82.69000
• LogP: 0.57600

Additional information on 1-(4-Carboxybutyl)indole-5-boronic Acid

Comprehensive Overview of 1-(4-Carboxybutyl)indole-5-boronic Acid (CAS No. 1072946-60-1)

1-(4-Carboxybutyl)indole-5-boronic Acid (CAS No. 1072946-60-1) is a highly versatile boronic acid derivative widely utilized in pharmaceutical research, organic synthesis, and material science. This compound belongs to the indole boronic acid family, a class of molecules known for their unique reactivity in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery. Its structural features—a carboxybutyl side chain and a boronic acid moiety—make it an invaluable building block for designing bioactive molecules, particularly in oncology and neurology.

The growing demand for boronic acid-based compounds like 1-(4-Carboxybutyl)indole-5-boronic Acid is driven by their applications in proteasome inhibition and targeted drug delivery. Researchers are increasingly exploring its potential in cancer therapeutics, where boronic acids play a pivotal role in inhibiting tumor growth. Recent studies highlight its utility in developing PET imaging probes, leveraging the boron atom's affinity for positron-emitting isotopes. This aligns with the current trend of precision medicine, a hot topic in biomedical research.

From a synthetic perspective, 1-(4-Carboxybutyl)indole-5-boronic Acid excels in palladium-catalyzed reactions, enabling the construction of complex heterocycles. Its water solubility, attributed to the carboxyl group, enhances its applicability in aqueous-phase chemistry—a key focus area for sustainable synthesis. Industry professionals frequently search for "boronic acid stability" and "indole derivatives in drug design," reflecting the compound's relevance in optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion).

In material science, this compound contributes to organic electronic materials, particularly in designing OLEDs and conductive polymers. The indole core’s electron-rich nature combined with the boronic acid’s self-assembly capability opens avenues for molecular sensors. Such innovations resonate with the surge in interest around "smart materials" and "bioelectronic interfaces," frequently queried in academic and industrial databases.

Quality control of 1-(4-Carboxybutyl)indole-5-boronic Acid involves rigorous HPLC and NMR validation, ensuring compliance with ICH guidelines. Suppliers often emphasize its high purity grades (>98%), catering to stringent regulatory requirements in GMP manufacturing. The compound’s storage conditions (typically 2–8°C under inert atmosphere) are critical to maintaining its reactivity, a common concern among synthetic chemists searching for "boronic acid handling protocols."

Emerging applications include its use in bioconjugation techniques, where the carboxyl group facilitates peptide coupling via EDC/NHS chemistry. This aligns with the booming field of antibody-drug conjugates (ADCs), a trending topic in biopharma. Additionally, its role in metal-organic frameworks (MOFs) design is gaining traction, addressing queries like "boronic acids in porous materials."

In summary, 1-(4-Carboxybutyl)indole-5-boronic Acid (CAS No. 1072946-60-1) bridges multiple disciplines—from medicinal chemistry to advanced materials. Its dual functionality (boronic acid + carboxylate) positions it as a multifunctional reagent, answering the industry’s call for modular synthetic tools. As research trends shift toward green chemistry and personalized therapeutics, this compound’s significance is poised to expand further.